Cas no 2171240-58-5 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid
• CAS No: 2171240-58-5
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6036480
• PubChem ID: 165525506
• Update Time: 2025-05-20

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid
• EN300-1498889
• 2171240-58-5
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-4-hydroxybutanoic acid

• Inchi： 1S/C26H23FN2O6/c27-23-19(24(31)28-22(12-13-30)25(32)33)10-5-11-21(23)29-26(34)35-14-20-17-8-3-1-6-15(17)16-7-2-4-9-18(16)20/h1-11,20,22,30H,12-14H2,(H,28,31)(H,29,34)(H,32,33)/t22-/m1/s1
• InChI Key： VIFAOLLEYLSXDY-JOCHJYFZSA-N
• SMILES： FC1=C(C=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)CCO)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171240-58-5, named (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a fluorophenyl moiety, and a hydroxybutanoic acid backbone. These structural elements contribute to its unique properties and potential applications in drug development and biochemical research.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in stabilizing the molecule during synthesis. Its presence ensures that the compound maintains its integrity during various reaction conditions, making it amenable to further functionalization and characterization.

The fluorophenyl component of the molecule introduces electronic and steric effects that enhance its interaction with biological systems. Fluorine atoms are known for their ability to modulate the pharmacokinetic properties of molecules, including absorption, distribution, metabolism, and excretion (ADME). This makes the compound an attractive candidate for studies aimed at improving drug delivery systems and bioavailability.

One of the most intriguing aspects of this compound is its potential as a building block for peptide-based therapeutics. The hydroxybutanoic acid backbone provides a flexible platform for incorporating additional functional groups or linking to other biomolecules. Researchers have explored its use in constructing bioactive peptides that target specific receptors or enzymes, paving the way for novel therapeutic interventions.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of this compound. The (2R) configuration at the chiral center ensures optimal interactions with target proteins, underscoring the importance of enantiomeric purity in drug design. Advanced analytical techniques such as X-ray crystallography and NMR spectroscopy have been employed to confirm the stereochemical integrity of the molecule.

In terms of applications, this compound has shown promise in enzyme inhibition studies, particularly in targeting kinases and proteases involved in disease pathways. Its ability to modulate enzyme activity makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. Additionally, its role as a substrate in enzymatic assays has provided insights into catalytic mechanisms at the molecular level.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the Fmoc group, fluorination of aromatic rings, and stereoselective formation of the hydroxybutanoic acid backbone. These steps require meticulous control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry principles are increasingly being integrated into its production processes to minimize environmental impact while maintaining high standards of quality and performance.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid represents a remarkable advancement in modern organic chemistry. Its unique structure, coupled with cutting-edge synthetic methodologies and applications in drug discovery, positions it as a key player in future biomedical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.